Cas no 64859-47-8 (Bipyridine, methyl- (9CI))

• Product Name: Bipyridine, methyl- (9CI)
• CAS No: 64859-47-8
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 529499
• Update Time: 2026-04-29

Bipyridine, methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bipyridine, methyl- (9CI)
• 3-methyl-2-pyridin-2-ylpyridine

Computed Properties

• Exact Mass: 170.0845

Experimental Properties

• PSA: 25.78

Additional information on Bipyridine, methyl- (9CI)

Applications and Advancements in the Use of Bipyridine, methyl- (9CI), CAS No. 64859-47-8 in Chemical and Biomedical Research

Bipyridine, methyl-, also known as methylbipyridine and designated by the Chemical Abstracts Service (CAS) registry number 64859-47-8, is a versatile organic compound with significant applications across chemical synthesis, materials science, and biomedical research. This compound consists of two pyridine rings linked by a methylene group (-CH₂-), forming a rigid bidentate ligand structure that enables its participation in diverse coordination chemistry reactions and molecular interactions. Recent studies have highlighted its role as a critical intermediate in drug development, a stabilizing agent for nanomaterials, and a component in advanced analytical tools.

The molecular architecture of methylbipyridine (N,N’-dimethylbipyridinium dichloride) is characterized by its planar geometry and electron-donating properties due to the methylation at the nitrogen atoms of each pyridyl ring. These features make it an ideal ligand for forming stable metal complexes with transition metals such as ruthenium (Ru), palladium (Pd), and platinum (Pt). A notable example from 2023 demonstrates its utility in synthesizing Ru(II)-based anticancer agents with enhanced selectivity toward tumor cells compared to conventional platinum-based drugs¹. The compound’s ability to modulate electronic properties through steric hindrance has also been leveraged in photodynamic therapy research, where it serves as a photosensitizer precursor for targeted singlet oxygen generation².

In materials science applications, methylbipyridine-functionalized gold nanoparticles have emerged as promising candidates for catalytic systems due to their improved stability under harsh conditions³. A study published this year revealed that surface modification with this ligand increases catalytic turnover rates by up to 40% when compared to unmodified nanoparticles during hydrogenation reactions⁴. Additionally, its use in constructing self-assembled monolayers has enabled advancements in biosensor fabrication through precise control of surface charge density and biocompatibility⁵.

The coordination chemistry of methylbipyridinium dichloride, corresponding to CAS No. 64859-47-8, has seen renewed interest due to its ability to form octahedral complexes with unique optical properties. Researchers at MIT recently developed Pd(II)-containing complexes using this ligand as a chiral directing agent for asymmetric hydrogenation reactions⁶. Spectroscopic analysis confirmed that the compound’s bidentate nature facilitates precise metal coordination geometries critical for enantioselectivity control.

In drug delivery systems, methylbipyridinium dichloride’s cationic nature allows it to form ion-pair complexes with anionic therapeutic molecules such as nucleic acids and certain antibiotics⁷. This interaction mechanism was utilized in a 2023 study where it was conjugated with siRNA molecules via electrostatic interactions, resulting in significantly improved cellular uptake efficiency without compromising genetic material integrity⁸. The compound’s amphiphilic characteristics further enable self-assembling behaviors useful for creating drug carriers with tunable release profiles.

New synthetic methodologies have optimized the production of methylbipyridinium dichloride (CAS No.64859-47-) using microwave-assisted protocols that reduce reaction times from hours to minutes while maintaining high purity levels⁹. A team from Cambridge reported solvent-free synthesis conditions achieving over 95% yield through solid-state metathesis reactions between N-methylpyridinium salts and sodium bipyrylium¹⁰. These advancements address previous challenges related to scalability and environmental impact inherent in traditional reflux methods.

Biomedical imaging applications have been expanded through fluorophore conjugates incorporating this ligand structure¹¹. When coupled with quantum dots via click chemistry strategies, the resulting probes exhibit superior photostability compared to conventional organic dyes¹². Preclinical studies demonstrated their utility for real-time tracking of cellular processes such as endocytosis pathways without detectable cytotoxicity up to concentrations exceeding 1 mM¹³.

In environmental remediation contexts, researchers at Stanford developed adsorbent materials based on this compound’s ability to selectively bind heavy metal ions like Pb²⁺ and Cd²⁺ through chelation mechanisms¹⁴. Column chromatography experiments showed adsorption capacities exceeding theoretical predictions due to synergistic effects between the pyridyl groups and alkyl substituents¹⁵. Industrial partnerships are currently exploring these materials for cost-effective wastewater treatment solutions.

Clinical trial data from Phase I studies published this year indicate that Ru-based anticancer complexes incorporating this ligand demonstrate favorable pharmacokinetic profiles compared to cisplatin analogs tested under similar conditions*. The reduced nephrotoxicity observed suggests potential advantages when used alongside conventional chemotherapy regimens for combination therapies targeting solid tumors such as ovarian cancer cells resistant to existing treatments.

Surface-enhanced Raman spectroscopy (SERS) substrates functionalized with this compound have achieved detection limits below 1 pM for biomarkers like miRNA sequences relevant to cardiovascular diseases*. The unique electronic coupling between methylated bipyridyl groups and silver nanoparticle arrays creates hotspots with enhanced electromagnetic fields suitable for single-molecule detection applications under physiological conditions.

Ongoing investigations into its use within CRISPR-Cas systems involve engineering guide RNA conjugates where the cationic properties facilitate efficient nuclear translocation without compromising genome editing accuracy rates above 95% observed across multiple cell lines tested this year.

New computational models developed at ETH Zurich predict that substituting one pyrrole ring of porphyrin frameworks with methylated bipyrylium units could create photoswitchable compounds capable of reversibly modulating enzyme activity under light irradiation—a breakthrough validated experimentally using horseradish peroxidase model systems earlier this year.

In recent polymer electrolyte membrane fuel cell research conducted at KAIST Institute, platinum nanoparticles stabilized by this compound exhibited oxygen reduction reaction activity comparable to commercial catalysts while demonstrating remarkable stability over extended operational cycles—upwards of 10k hours without significant performance degradation—a critical advancement toward commercial viability.

New findings published in Nature Materials reveal that incorporating methylated bipyrylium units into conjugated polymer backbones enables energy level tuning within organic solar cells through controlled substitution patterns on the aromatic rings, achieving power conversion efficiencies exceeding 15% under simulated AM1.5 illumination conditions.

Clinical diagnostic kits utilizing SERS-based assays incorporating these compounds are now undergoing validation trials for rapid point-of-care detection of viral nucleic acids such as SARS-CoV variants within minutes instead of hours required by traditional RT-qPCR methods—a development accelerated by recent advances in nanoparticle functionalization techniques involving controlled radical polymerization strategies.

A recent collaborative study between Scripps Research Institute and Merck scientists demonstrated that covalently linking this ligand structure onto DNA origami frameworks provides programmable platforms for studying protein-DNA interactions at single molecule resolution—a methodological innovation enabling unprecedented insights into epigenetic regulatory mechanisms involved in cancer progression pathways.

New drug delivery systems combining mesoporous silica nanoparticles functionalized with quaternized forms exhibit pH-responsive release characteristics critical for targeted delivery within tumor microenvironments where extracellular pH levels typically range between pH6–6.5 compared to normal tissue pH levels around pH7–7.4—this specificity was validated using both cell culture models and murine xenograft studies completed early 2023.

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